Cas no 177944-77-3 (3-hydroxyimino-1,4-dihydroquinoxalin-2-one)

• Product Name: 3-hydroxyimino-1,4-dihydroquinoxalin-2-one
• CAS No: 177944-77-3
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD08689712
• CID: 112763
• Update Time: 2025-04-18

3-hydroxyimino-1,4-dihydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,3-(hydroxyamino)-
• 2-(HYDROXYMETHYLIDENE)-1,4-DIHYDROPYRIDO[2,3-B]PYRAZIN-3(2H)-ONE
• 2-(hydroxymethylidene)-1,4-dihydropyrido[2,3-b]pyrazin-3-one
• 2,3-Quinoxalinedione,1,4-dihydro-,monooxime(9CI)
• 3-hydroxyimino-1,4-dihydroquinoxalin-2-one

• MDL： MFCD08689712
• Inchi： 1S/C8H7N3O2/c12-8-7(11-13)9-5-3-1-2-4-6(5)10-8/h1-4,13H,(H,9,11)(H,10,12)
• InChI Key： PQOJIECBMCIOPW-UHFFFAOYSA-N
• SMILES： O=C1C(NO)=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 177.05391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 29
• XLogP3: 0.6

Experimental Properties

• PSA: 73.72

3-hydroxyimino-1,4-dihydroquinoxalin-2-one Security Information

• Storage Condition：Sealed in dry,2-8°C